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Chemical Profile of 1H-Indole-3-thiol

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 1H-Indole-3-thiol

CAS No.: 480-94-4

Cat. No.: S772781

The search results provide consistent fundamental data for 1H-Indole-3-thiol (CAS No. 480-94-4), also

known as 3-Mercaptoindole [1] [2].

Property Value

Molecular Formula CsH7NS [1] [2]

Molecular Weight 149.21 g/mol [1] [2]

Physical Form Crystalline solid [1]

Melting Point 97-100 °C [1]

Boiling Point 326.6 °C at 760 mmHg [1]

Storage -20°C Freezer; keep in a dark place under an inert atmosphere [1] [2]

Synthetic Routes and Commercial Availability

The technical information available focuses on synthetic production. One documented synthesis involves
reacting indole with thiourea and iodine in methanol, followed by treatment with sodium hydroxide,
reportedly achieving an 89.0% yield [1]. Several chemical suppliers list 1H-Indole-3-thiol for purchase,

indicating it is produced on a commercial scale for research purposes [1] [2].
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Investigating Related Natural Indole Compounds

While direct sources of 1H-Indole-3-thiol were not found, research on the plant Isatis tinctoria (woad)
reveals it produces closely related indole derivatives with biological activity [3]. The following diagram

illustrates the key indole compounds and their proposed anti-inflammatory mechanisms of action based on

one study.
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Key anti-inflammatory indoles in Isatis tinctoria and their proposed biological effects [3].

A scientific study on Isatis tinctoria developed a standardized petroleum ether extract and identified three

main anti-inflammatory indole compounds [3]:

¢ Tryptanthrin (TRY): Inhibits cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX) activity [3].
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¢ 3-Indole Acetonitrile (IAN): Inhibits production of nitric oxide, prostaglandin E2 (PGE2), and release
of TNF-a and IL-6 from macrophages [3].
e p-Coumaric Acid Methyl Ester (pCM): Inhibits mast cell degranulation [3].

The presence of these indoles in a natural source suggests a promising research direction, though 1H-Indole-

3-thiol itself was not mentioned.

Research Implications and Future Directions

The absence of confirmed natural sources for 1H-Indole-3-thiol in the available data suggests several

possibilities and research pathways:

e It may be a rare metabolite not yet documented in major scientific literature.

e It could be an unstable intermediate, making its detection and isolation from natural systems difficult.

e The related indoles in Isatis tinctoria could serve as biosynthetic precursors or starting points for
semi-synthesis.

Future research could focus on targeted metabolic profiling of plants known to contain indole derivatives,

particularly within the Brassicaceae family, to which Isatis tinctoria belongs.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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